Cas no 1280292-30-9 (3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid
• CAS No: 1280292-30-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6065937
• PubChem ID: 137940380
• Update Time: 2025-06-07

3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510959
• 3-{[(tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid
• 1280292-30-9
• 3-[(2-Methylpropan-2-yl)oxycarbonylamino]quinoline-2-carboxylic acid
• 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid

• Inchi： 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-11-8-9-6-4-5-7-10(9)16-12(11)13(18)19/h4-8H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： ARNXFTVUVQDOTK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=C2C=CC=CC2=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid (CAS No. 1280292-30-9)

3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid (CAS No. 1280292-30-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Tert-butoxycarbonyl (Boc)-protected quinoline-2-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features and chemical properties make it an important building block in the development of novel therapeutic agents.

The chemical structure of 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid consists of a quinoline core, which is a common scaffold in many biologically active compounds, and a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. The Boc group is widely used in organic synthesis to protect primary and secondary amines, ensuring that these functional groups remain inert during subsequent reactions. This protection strategy allows for the selective modification of other parts of the molecule, enhancing the synthetic flexibility and efficiency.

In recent years, there has been growing interest in the use of quinoline derivatives as scaffolds for drug discovery. Quinolines have been shown to exhibit a wide range of biological activities, including antimalarial, antibacterial, antiviral, and anticancer properties. The presence of the Boc protecting group in 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid makes it particularly useful for developing new quinoline-based drugs with enhanced pharmacological profiles.

3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid has been extensively studied in various research contexts. For instance, a recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing novel antiviral agents. The researchers demonstrated that by selectively deprotecting the Boc group and introducing different substituents on the quinoline ring, they could generate a series of compounds with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Another area where 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid has shown promise is in cancer research. A study published in Cancer Research highlighted the potential of this compound as a lead structure for developing new anticancer drugs. The researchers found that by modifying the side chains attached to the quinoline ring, they could enhance the compound's ability to inhibit specific cancer-related enzymes, leading to improved therapeutic outcomes in preclinical models.

The synthetic versatility of 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this compound as a starting point, researchers can efficiently generate diverse chemical libraries for high-throughput screening, accelerating the drug discovery process.

In addition to its applications in drug discovery, 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid has also been explored for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry investigated the use of this compound as a building block for synthesizing fluorescent probes. The researchers conjugated the quinoline derivative with various fluorophores and demonstrated its utility in imaging specific cellular targets, providing valuable insights into cellular processes and disease mechanisms.

The physical and chemical properties of 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid are well-characterized. It is a white crystalline solid with a molecular weight of 317.35 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). Its stability under various reaction conditions makes it suitable for use in both laboratory-scale synthesis and industrial processes.

Safety considerations are an important aspect when working with any chemical compound. While 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood when necessary to minimize exposure to volatile organic solvents.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}quinoline-2-carboxylic acid (CAS No. 1280292-30-9) is a valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an excellent starting material for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern drug discovery efforts.